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Introduction to Tellurium-128 Geochemical Dating

Tellurium-128 (128Te) geochronology is a specialized radiometric dating technique used to
determine the age of tellurium-bearing minerals. This method is particularly applicable to
geological settings rich in tellurides, such as certain types of ore deposits, including gold-
telluride mineralizations. The dating method relies on the double beta decay of 128Te to Xenon-
128 (128Xe). With an exceptionally long half-life, 128Te dating is suitable for determining the age
of very old geological formations.

The extremely long half-life of 126Te, one of the longest of all known radioactive nuclides,
presents both an opportunity and a challenge.[1] It allows for the dating of minerals that formed
billions of years ago. However, the slow decay rate results in a very small accumulation of the
daughter product, 128Xe, necessitating highly sensitive analytical techniques for precise
measurement.

Principle of the Method

The fundamental principle of 128Te dating is the measurement of the radiogenic 128Xe produced
from the double beta decay of 128Te within a mineral over geological time. The age of the
mineral can be calculated if the initial concentration of 122Xe was zero or can be independently
determined, and if the mineral has remained a closed system with respect to 128Te and 128Xe
since its formation.
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The decay scheme is as follows:
128Tg — 128Xe + 2B~ + 2Ve

By measuring the current amounts of 128Te and the accumulated radiogenic 128Xe in a mineral
sample, and knowing the decay constant of 128Te, the time elapsed since the mineral's
formation can be calculated.

Applications in Research and Development

The primary application of 128Te dating is in the field of economic geology, particularly in the
exploration and characterization of ore deposits.

o Dating of Ore Mineralization: Precisely dating the formation of gold-telluride and other
precious metal deposits helps in understanding the geological processes that led to their
formation and can guide exploration for similar deposits.

» Tectonic and Metamorphic History: The ages of telluride minerals can provide constraints on
the timing of tectonic and metamorphic events in a region.

o Geochemical Tracing: While the focus is on dating, the isotopic systematics of tellurium and
xenon can also provide insights into the source of the ore-forming fluids.

While not directly applicable to drug development, the analytical techniques and understanding
of isotopic analysis are relevant to fields that utilize isotopic labeling and tracing.

Quantitative Data

The accuracy of the 128Te dating method is critically dependent on the precise knowledge of the
decay constant and isotopic abundances.
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Parameter

Value

Reference

**Half-life of 128Te (T1/2) **

2.25 x 10%* years

7.7 x 102* years

[2]

Decay Constant (A)

3.08 x 102> yr~1 (based on T1/
2=2.25 x 102* yr)

Calculated

9.00 x 1026 yr—1 (based on T1/
2= 7.7 x 1024 yr)

Calculated

Decay Mode Double Beta Decay (B~B7)
Daughter Isotope 128X e
Natural Abundance of 126Te 31.7%

Note on Half-Life Discrepancy: There is a notable discrepancy in the reported half-life of 128Te

in the scientific literature. This variation can arise from different measurement techniques

(geochemical methods vs. direct counting experiments). It is crucial for researchers to be

aware of this and to report the half-life value used in their age calculations.

Experimental Protocols

The following protocols outline the major steps involved in 128Te geochemical dating.

Sample Selection and Preparation

Sample Collection: Collect fresh, unweathered rock samples containing telluride minerals

(e.g., calaverite, sylvanite, hessite, altaite) from the geological unit of interest.

Mineral Separation:

o Crush the rock sample using a jaw crusher and a disk mill to a grain size fraction of

approximately 80 to 500 microns.[3]

o Wash the crushed material with deionized water to remove fine dust.
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o Separate the telluride minerals from the gangue minerals using standard mineral
separation techniques such as heavy liquids (e.g., methylene iodide) and a Frantz
isodynamic magnetic separator.

o Hand-pick the final mineral separates under a binocular microscope to ensure high purity.

o Sample Cleaning:

o Clean the mineral separates in an ultrasonic bath with alternating washes of high-purity
acetone and deionized water to remove any surface contamination.

o Dry the samples in a low-temperature oven.

Xenon Extraction and Purification

o Sample Loading: Load a precisely weighed aliquot of the purified telluride mineral into a
molybdenum or tantalum crucible.

o Gas Extraction:

o Place the crucible in the extraction furnace of a high-vacuum noble gas extraction and
purification line.

o Bake the extraction line to achieve ultra-high vacuum conditions to minimize atmospheric
contamination.

o Heat the sample crucible in a stepwise or single-step heating process to a temperature
sufficient to melt or vaporize the mineral, releasing the trapped gases.

e Gas Purification:

o The released gases are passed through a series of getters (e.g., Zr-Al, Ti) to remove
active gases (e.g., Hz, N2, CO, COz, CHa).

o Xenon is separated from other noble gases (e.g., Ar, Kr) using cryogenic traps held at
specific temperatures.

Mass Spectrometry
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« |sotopic Analysis: The purified xenon gas is introduced into a high-sensitivity noble gas mass
spectrometer, typically a static vacuum mass spectrometer (SVMS).[4][5]

e Measurement: The isotopic abundances of xenon (124Xe, 126Xe, 128Xe, 129Xe, 130Xe, 131Xe,
132X e, 134Xe, 136Xe) are measured.

o Data Acquisition: Data is acquired by peak-jumping or using a multicollector system, with
signals measured on a Faraday cup or an electron multiplier for low-abundance isotopes.

Data Analysis and Age Calculation

« Interference Corrections: The measured xenon isotopic ratios must be corrected for:

o Atmospheric Contamination: The contribution of atmospheric xenon is corrected for by
monitoring the abundance of isotopes not produced by the decay of tellurium (e.g., 12°Xe,
131Xe) and assuming atmospheric isotopic ratios for the contaminating component.[6]

o Mass Fractionation: Instrumental mass discrimination is corrected for by periodic analysis
of a standard gas with a known isotopic composition.

o Other Sources of Xenon: Contributions from the fission of uranium and thorium present in
the sample must be assessed and corrected for if significant.

e Age Calculation: The age (t) of the mineral is calculated using the following equation:
t = (1/A) * In(1 + (128Xe* / 128Te))
Where:
o t = age of the mineral
o A = decay constant of 128Te
o 128Xe* = concentration of radiogenic 128Xe

o 128Te = concentration of 128Te

Visualizations
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Decay Pathway of Tellurium-128

23~ (2 electrons)
2Ve (2 antineutrinos)

Tellurium-128 (128Te)

Double Beta Decay
(T1/2 = 2.25 x L02* yr)
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Caption: Double beta decay of 128Te to 128Xe.

Experimental Workflow for *28Te Dating
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Caption: Workflow for 128Te geochemical dating.
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Logical Relationship for Age Calculation
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Caption: Logical flow for 128Te age calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1263586#geochemical-dating-with-tellurium-128-
isotopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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